(Z)-N'-(naphthalen-1-yl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide

• IUPAC Name: (2Z)-N-(naphthalen-1-ylamino)-4-(4-nitrophenyl)-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C21H13N5O2S/c22-12-19(25-24-18-7-3-5-14-4-1-2-6-17(14)18)21-23-20(13-29-21)15-8-10-16(11-9-15)26(27)28/h1-11,13,24H/b25-19-
• InChI Key: ILTHKBZCQVIZCE-PLRJNAJWSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NN=C(C#N)C3=NC(=CS3)C4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2N/N=C(/C#N)\C3=NC(=CS3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H13N5O2S
• Molecular Weight: 399.4 g/mol

Description

(Z)-N'-(naphthalen-1-yl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide, also known as NNTC, is a novel compound that has been synthesized and studied for its potential scientific applications. NNTC has a unique chemical structure that makes it an interesting compound to study for its biological and biochemical properties.

Mechanism of Action

The mechanism of action of (Z)-N'-(naphthalen-1-yl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways in the body. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. It has been shown to reduce inflammation and oxidative stress, which are both implicated in the development of various diseases. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (Z)-N'-(naphthalen-1-yl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide in lab experiments is its unique chemical structure, which makes it an interesting compound to study. This compound also has various biological and biochemical properties that make it a useful tool for studying various diseases and pathways. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are many future directions for the study of (Z)-N'-(naphthalen-1-yl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide. One potential direction is the development of this compound-based therapies for the treatment of cancer, infectious diseases, and neurodegenerative diseases. Another direction is the study of the mechanism of action of this compound, which may lead to the development of new drugs and therapies. Additionally, the use of this compound as a diagnostic tool for various diseases may be explored further.

Synthesis Methods

(Z)-N'-(naphthalen-1-yl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide can be synthesized using a multi-step process that involves the reaction of naphthalen-1-amine with 4-nitrobenzaldehyde followed by the reaction of the resulting compound with thiosemicarbazide. The final step involves the reaction of the thiazole-2-carbohydrazide with cyanogen bromide to yield this compound.

Scientific Research Applications

(Z)-N'-(naphthalen-1-yl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide has been studied for its potential scientific applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have anticancer, antimicrobial, and antifungal properties. This compound has also been studied for its potential use as a diagnostic tool for various diseases.